Cas no 30510-18-0 (3-oxo-3-(pyridin-3-yl)propanenitrile)

• Product Name: 3-oxo-3-(pyridin-3-yl)propanenitrile
• CAS No: 30510-18-0
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD08282797
• CID: 53619
• PubChem ID: 15731534
• Update Time: 2025-04-18

3-oxo-3-(pyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-pyridin-3-yl-propionitrile
• 3-Oxo-3-(3-pyridinyl)propanenitrile
• 3-oxo-3-pyridin-3-ylpropanenitrile
• oxopyridinylpropanenitrile
• 3-pyridoylacetonitrile
• nicotinoylacetonitrile
• 3-oxo-3-(pyridin-3-yl)propanenitrile
• Z381220942
• 3-oxo-3-pyridin-3-ylpropane nitrile
• 3-Pyridinepropanenitrile, .beta.-oxo-
• CS-W003507
• A5600
• 3-Oxo-3-(pyridin-3-yl)propionitrile
• 3-Pyridinepropanenitrile, beta-oxo-
• MDNYQXMCDAKSIW-UHFFFAOYSA-N
• 30510-18-0
• SY019571
• J-513005
• SCHEMBL137583
• SB36488
• DA-0820
• EN300-134230
• 3-oxo-3-(3-pyridyl)propanenitrile
• DTXSID40577589
• FT-0604233
• MFCD08282797
• AM20070223
• AKOS005072279
• 3-oxo-3-(pyridin-3-yl)propanenitrile;3-Oxo-3-(3-pyridyl)propanenitrile
• STL557659
• Beta-oxo-3-Pyridinepropanenitrile
• BBL103849

• MDL： MFCD08282797
• Inchi： 1S/C8H6N2O/c9-4-3-8(11)7-2-1-5-10-6-7/h1-2,5-6H,3H2
• InChI Key： MDNYQXMCDAKSIW-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=NC=CC=1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.178
• Melting Point: 79-81°C
• Boiling Point: 344.3℃ at 760 mmHg
• Flash Point: 161.999°C
• Refractive Index: 1.54
• PSA: 53.75000
• LogP: 1.17798
• Vapor Pressure: No data available

3-oxo-3-(pyridin-3-yl)propanenitrile Security Information

• Signal Word：Danger
• Hazard Statement： H331 (33.33%) H302 (33.33%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H331 (33.33%) H302 (33.33%) H315 (100%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones